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Compound of Interest

4'-Trifluoromethyl-biphenyl-3-
Compound Name:
carboxylic acid

Cat. No.: B174845

This technical guide provides a comprehensive overview of the molecular structure, properties,
synthesis, and biological relevance of 4'-Trifluoromethyl-biphenyl-3-carboxylic acid. The
information is intended for researchers, scientists, and drug development professionals.

Molecular Structure and Physicochemical
Properties

4'-Trifluoromethyl-biphenyl-3-carboxylic acid is a biphenyl derivative characterized by a
carboxylic acid group at the 3-position of one phenyl ring and a trifluoromethyl group at the 4'-
position of the other.

Table 1: Physicochemical Properties of 4'-Trifluoromethyl-biphenyl-3-carboxylic acid
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Property Value Source
3-[4-
IUPAC Name (trifluoromethyl)phenyllbenzoic ~ PubChem|[1]
acid
Sigma-Aldrich[2], Santa Cruz
Molecular Formula C14HoF302 )
Biotechnology|[3]
] Sigma-Aldrich[2], Santa Cruz
Molecular Weight 266.22 g/mol )
Biotechnology|[3]
_ C1=CC(=CC(=C1)C(=0)0O)C2
SMILES String PubChem[1]
=CC=C(C=C2)C(F)(F)F
BJKGBAVGLRYCTK- ) )
InChl Key Sigma-Aldrich[2]
UHFFFAOYSA-N
PubChem[1], Santa Cruz
CAS Number 199528-28-4 _
Biotechnology][3]
Physical Form Solid Sigma-Aldrich[2]
Boiling Point (Predicted) 3775+42.0°C N/A
Density (Predicted) 1.326 + 0.06 g/cm?3 N/A
pKa (Predicted) 4.01+£0.10 N/A

Molecular Structure Diagram:

© 2025 BenchChem. All rights reserved.

2/5

Tech Support


https://www.rsc.org/suppdata/cc/c1/c1cc10359h/c1cc10359h.pdf
https://spectrabase.com/compound/F6sZWrJTICh
https://www.scbt.com/p/4prime-trifluoromethyl-1-1prime-biphenyl-3-carboxylic-acid-199528-28-4
https://spectrabase.com/compound/F6sZWrJTICh
https://www.scbt.com/p/4prime-trifluoromethyl-1-1prime-biphenyl-3-carboxylic-acid-199528-28-4
https://www.rsc.org/suppdata/cc/c1/c1cc10359h/c1cc10359h.pdf
https://spectrabase.com/compound/F6sZWrJTICh
https://www.rsc.org/suppdata/cc/c1/c1cc10359h/c1cc10359h.pdf
https://www.scbt.com/p/4prime-trifluoromethyl-1-1prime-biphenyl-3-carboxylic-acid-199528-28-4
https://spectrabase.com/compound/F6sZWrJTICh
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

3-Bromobenzoic Acid + Suzuki-Miyaura Coupling Acidification & Recrystallization or AT TS e i e ey e it
4-(Trifluoromethyl)phenylboronic Acid (Pd Catalyst, Base, Solvent) Precipitation Column Chromatography Yi-bipheny Y

Free Fatty Acid or
AMG 837

Endoplasmic Reticulum

' Caz* Store '4-—

Cell Membrane

Acti

Binds to receptor on

ate

S Activates

C

Cytoplasm

Ca2* Release

Activates

dtentiates

Insulin Exocytosis

Gq protein

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved.

3/5

Tech Support


https://www.benchchem.com/product/b174845?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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